Cas no 865610-86-2 (4-Pyridinecarbonitrile, 3-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]-)

4-Pyridinecarbonitrile, 3-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]- structure
865610-86-2 structure
Product Name:4-Pyridinecarbonitrile, 3-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]-
CAS No:865610-86-2
MF:C13H20N2OSi
MW:248.396203994751
CID:1021353
PubChem ID:45123455
Update Time:2025-04-20

4-Pyridinecarbonitrile, 3-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]- Chemical and Physical Properties

Names and Identifiers

    • 4-Pyridinecarbonitrile, 3-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]-
    • 3-[[Tert-butyl(dimethyl)silyl]oxymethyl]pyridine-4-carbonitrile
    • 865610-86-2
    • 3-{[(TERT-BUTYLDIMETHYLSILYL)OXY]METHYL}PYRIDINE-4-CARBONITRILE
    • Inchi: 1S/C13H20N2OSi/c1-13(2,3)17(4,5)16-10-12-9-15-7-6-11(12)8-14/h6-7,9H,10H2,1-5H3
    • InChI Key: OIRVLEZFCASPBU-UHFFFAOYSA-N
    • SMILES: [Si](C)(C)(C(C)(C)C)OCC1C=NC=CC=1C#N

Computed Properties

  • Exact Mass: 248.134
  • Monoisotopic Mass: 248.134
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 45.9A^2
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